Cas no 1246816-27-2 (1,8-Dihydroxyanthraquinone-d6)

1,8-Dihydroxyanthraquinone-d6 is a deuterated analog of 1,8-dihydroxyanthraquinone, where six hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference from protonated species. Its stable isotopic incorporation makes it valuable as an internal standard for quantitative analysis in pharmaceutical and biochemical research. The compound retains the chemical properties of the non-deuterated form while offering superior analytical performance in trace-level detection. It is particularly useful in metabolic studies, degradation pathway analysis, and environmental monitoring, where precise quantification is critical.

1,8-Dihydroxyanthraquinone-d6 structure

Product Name:1,8-Dihydroxyanthraquinone-d6

CAS No:1246816-27-2

MF:C₁₄H₈O₄

MW:246.247894287109

CID:2248881

Update Time:2025-06-26

1,8-Dihydroxyanthraquinone-d6 Chemical and Physical Properties

Names and Identifiers

- 1,8-Dihydroxyanthraquinone-d6
- 1,2,3,6,7,8-Hexadeuterio-4,5-dihydroxyanthracene-9,10-dione
- Inchi： 1S/C14H8O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6,15-16H/i1D,2D,3D,4D,5D,6D
- InChI Key： QBPFLULOKWLNNW-MZWXYZOWSA-N
- SMILES： O=C1C2C(=C([2H])C([2H])=C([2H])C=2C(C2C([2H])=C([2H])C([2H])=C(C=21)O)=O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 346
XLogP3: 3.2
Topological Polar Surface Area: 74.6

1,8-Dihydroxyanthraquinone-d6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
ChemScence	CS-0202361-1mg	Danthron-d6	1246816-27-2	1mg	$0.0	2022-04-28
ChemScence	CS-0202361-10mg	Danthron-d6	1246816-27-2	10mg	$0.0	2022-04-28
TRC	D450152-1mg	1,8-Dihydroxyanthraquinone-d6	1246816-27-2	1mg	$ 220.00	2023-02-03
TRC	D450152-10mg	1,8-Dihydroxyanthraquinone-d6	1246816-27-2	10mg	$ 1670.00	2023-02-03

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Additional information on 1,8-Dihydroxyanthraquinone-d6

1,8-Dihydroxyanthraquinone-d6: A Comprehensive Overview of its Chemical Properties and Applications in Biomedical Research

1,8-Dihydroxyanthraquinone-d6, with the chemical formula C14H10O4 and the CAS No. 1246816-27-2, is a key compound in the field of anthraquinone derivatives. This molecule has garnered significant attention in recent years due to its diverse biological activities and potential applications in biomedical research. As a deuterated analog of 1,8-dihydroxyanthraquinone, it serves as a valuable tool for studying the structural and functional properties of anthraquinone-based compounds in various physiological contexts.

The chemical structure of 1,8-Dihydroxyanthraquinone-d6 is characterized by a central anthraquinone core with hydroxyl groups at positions 1 and 8. The deuteration at six positions (d6) introduces unique isotopic labeling, which enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies. This isotopic labeling allows researchers to track the compound's behavior in biological systems with high precision, making it an essential tool for metabolic pathway analysis and <